(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene
Overview
Description
(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene (3,6-BFPTHP) is an organic compound with a unique chemical structure. It has recently been studied for its potential applications in various scientific fields, including synthetic organic chemistry, medicinal chemistry, and biochemistry.
Scientific Research Applications
(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene has been studied for its potential applications in various scientific fields. It has been used as a model compound for the synthesis of more complex organic molecules, as well as for the development of novel pharmaceuticals. In addition, (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene has been studied for its potential to act as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming a complex with a Lewis base, such as an amine. This complex is then able to undergo a nucleophilic substitution reaction, which can be used to synthesize more complex organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene are not yet fully understood. However, the compound has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene has been studied for its potential to act as an agonist of the G-protein coupled receptor GPR55, which is involved in the regulation of cell proliferation and survival.
Advantages and Limitations for Laboratory Experiments
(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene has several advantages for laboratory experiments. It is relatively easy to synthesize and can be used as a model compound for the synthesis of more complex molecules. In addition, the compound is relatively stable, allowing for a longer shelf life. However, there are also some limitations to using (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene in laboratory experiments. The compound is not soluble in water, which can limit its use in aqueous solutions. In addition, the compound is relatively expensive, which can limit its use in large-scale experiments.
Future Directions
The potential applications of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene are still being explored. Future research could focus on the development of new synthetic methods for the synthesis of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene and its derivatives. In addition, further research could be conducted to explore the compound’s potential as an inhibitor of COX-2 and as an agonist of GPR55. Finally, research could be conducted to explore the potential of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene as a catalyst for organic reactions.
Synthesis Methods
(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene can be synthesized through a palladium-catalyzed cross-coupling reaction between 4-fluorophenylboronic acid and 1,3-dibromopropene. The reaction is conducted in a mixture of toluene, dimethylformamide, and potassium carbonate at a temperature of 120 °C. The reaction is then quenched with water and the product is isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-fluorobenzaldehyde", "cyclopentadiene", "4-fluorophenylboronic acid", "palladium acetate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Synthesis of 4-fluorocyclopentenone by Diels-Alder reaction of cyclopentadiene and 4-fluorobenzaldehyde in the presence of a Lewis acid catalyst.", "Step 2: Synthesis of 4-fluorophenylcyclopentenone by Suzuki coupling of 4-fluorophenylboronic acid and 4-fluorocyclopentenone in the presence of palladium acetate and triethylamine.", "Step 3: Synthesis of (3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene by reduction of 4-fluorophenylcyclopentenone with sodium borohydride in the presence of acetic anhydride and sodium bicarbonate, followed by recrystallization from a mixture of ethyl acetate and hexane." ] } | |
CAS RN |
947503-84-6 |
Product Name |
(3aS,6aS)-3,6-bis(4-fluorophenyl)-1,3a,4,6a-tetrahydropentalene |
Molecular Formula |
C20H16F2 |
Molecular Weight |
294.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
